Cas no 701292-63-9 (1H-Imidazole-5-carboxylicacid, 2-ethyl-4-methyl-, methyl ester)

• Product Name: 1H-Imidazole-5-carboxylicacid, 2-ethyl-4-methyl-, methyl ester
• CAS No: 701292-63-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 557305
• PubChem ID: 45082651
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 2-ethyl-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 2-ethyl-4-methyl-, methyl ester
• 1H-Imidazole-4-carboxylicacid,2-ethyl-5-methyl-,methylester(9CI)
• methyl 2-ethyl-5-methyl-1H-imidazole-4-carboxylate
• 2-ETHYL-5-METHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• 2-Ethyl-5-methyl-3H-imidazole-4-carboxylicacid methyl ester
• Methyl 2-ethyl-4-methyl-1H-imidazole-5-carboxylate
• 701292-63-9
• AKOS006295504
• SCHEMBL4607159
• DTXSID00665315

• Inchi： 1S/C8H12N2O2/c1-4-6-9-5(2)7(10-6)8(11)12-3/h4H2,1-3H3,(H,9,10)
• InChI Key： GANOFONOHGNMDB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(CC)=N1)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 54.98000
• LogP: 1.06710